Cas no 2228438-87-5 (2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228438-87-5
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 6008419
• PubChem ID: 165855390
• Update Time: 2025-05-22

2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine
• EN300-1940167
• 2228438-87-5

• Inchi： 1S/C9H7F3N2O2/c10-7-5(8(13)4-9(8,11)12)2-1-3-6(7)14(15)16/h1-3H,4,13H2
• InChI Key： NJUGLJLJSRKREP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1F)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2228438-87-5)

The compound 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2228438-87-5) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropane core and nitrophenyl substitution, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluoro and nitro groups in 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine aligns with this trend, as these moieties are known to improve pharmacokinetic properties. This compound is often explored in high-throughput screening (HTS) campaigns, where its scaffold serves as a versatile building block for small-molecule libraries.

One of the most frequently asked questions about CAS No. 2228438-87-5 revolves around its synthetic routes. The compound can be synthesized via cyclopropanation reactions, followed by selective fluorination and nitration steps. Researchers also inquire about its stability under various conditions, as the nitrophenyl group may influence its reactivity. Recent studies highlight its compatibility with cross-coupling reactions, making it a candidate for late-stage functionalization in complex molecule synthesis.

The applications of 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine extend beyond pharmaceuticals. In agrochemical research, its structural motifs are investigated for developing novel pesticides and herbicides. The difluorocyclopropane moiety, in particular, is associated with improved pest resistance management. Additionally, its potential in material science is being explored, especially in the design of fluorinated polymers with unique thermal and chemical properties.

From an SEO perspective, keywords such as "fluorinated cyclopropane synthesis," "nitrophenyl derivatives," and "CAS 2228438-87-5 applications" are highly relevant. These terms reflect the growing interest in specialty chemicals and their role in advancing green chemistry initiatives. The compound's compatibility with sustainable synthesis methods, such as catalysis and flow chemistry, further enhances its appeal to environmentally conscious researchers.

In conclusion, 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2228438-87-5) represents a promising candidate for multidisciplinary research. Its structural complexity and functional group diversity position it as a key player in the development of next-generation therapeutics and functional materials. As the scientific community continues to uncover its potential, this compound is poised to become a cornerstone in innovative chemical solutions.